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For Researchers, Scientists, and Drug Development Professionals

Abstract
Reveromycin C is a polyketide natural product isolated from Streptomyces sp. It is a minor

analogue of the more extensively studied Reveromycin A and shares a similar biological profile,

including potent antifungal, anti-tumor, and anti-osteoporotic activities. This technical guide

provides a comprehensive overview of Reveromycin C, focusing on its physicochemical

properties, mechanism of action, relevant signaling pathways, and key experimental

methodologies for its study. While much of the detailed experimental data pertains to

Reveromycin A, the close structural and functional relationship between these compounds

makes this information highly relevant for research on Reveromycin C.

Physicochemical Properties
Reveromycin C is a complex polyketide characterized by a spiroacetal core, two polyene

carboxylic acid chains, and a hemisuccinate moiety. These structural features are crucial for its

biological activity.
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Property Value Source

CAS Number 144860-69-5 [1][2][3]

Molecular Formula C37H54O11 [1][2]

Molecular Weight 674.8 g/mol

Purity >95%

Mechanism of Action
The primary molecular target of the reveromycin family, including Reveromycin C, is the

eukaryotic cytoplasmic isoleucyl-tRNA synthetase (IleRS). This enzyme is essential for protein

synthesis, catalyzing the charging of tRNA with isoleucine.

Reveromycins act as competitive inhibitors of IleRS, specifically at the tRNA binding site. By

occupying this site, Reveromycin C prevents the binding of tRNAIle, thereby halting the

aminoacylation process and leading to a cessation of protein synthesis. This inhibition of

protein synthesis is the upstream event that triggers a cascade of cellular responses, including

cell cycle arrest and apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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